N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-2,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-2,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C18H22N2O6S2/c1-13-5-6-14(20-9-4-10-27(20,21)22)11-16(13)19-28(23,24)18-8-7-15(25-2)12-17(18)26-3/h5-8,11-12,19H,4,9-10H2,1-3H3
• InChI Key: PZSZTHBVCAGHQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NS(=O)(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C18H22N2O6S2
• Molecular Weight: 426.5 g/mol

Description

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-2,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H22N2O6S2 and its molecular weight is 426.5. The purity is usually 95%.
BenchChem offers high-quality N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-2,4-dimethoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)-2,4-dimethoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antituberculosis Activity : A study by Ghorab et al. (2017) synthesized a series of compounds structurally inspired by antituberculosis pro-drugs. They found that some compounds exhibited significant activity against Mycobacterium tuberculosis, highlighting the potential of such compounds in treating tuberculosis (Ghorab, El-Gaby, Soliman, Alsaid, Abdel-Aziz, & Elaasser, 2017).

• COX-2 Inhibitor for Pain and Arthritis : Hashimoto et al. (2002) developed a series of benzenesulfonamide derivatives as selective cyclooxygenase-2 (COX-2) inhibitors. These compounds, including one in clinical trials for rheumatoid arthritis and acute pain, show the role of such chemicals in developing new therapeutic agents (Hashimoto, Imamura, Haruta, & Wakitani, 2002).

• Cancer Therapeutics : Mun et al. (2012) investigated the structure-activity relationships of arylsulfonamide analogs. They aimed to improve the pharmacological properties of a small molecule HIF-1 pathway inhibitor, which antagonizes tumor growth in cancer models (Mun, Jabbar, Devi, Liu, & Van Meir, 2012).

• Kynurenine 3-Hydroxylase Inhibitors : A study by Röver et al. (1997) focused on synthesizing N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase. These compounds showed potential in vitro as high-affinity inhibitors, suggesting possible applications in neurological research (Röver, Cesura, Huguenin, Kettler, & Szente, 1997).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, controlling the transition from G1 phase to S phase and ensuring DNA replication.

Pharmacokinetics

The pharmacokinetic properties of this compound are currently unknown . Absorption, distribution, metabolism, and excretion (ADME) properties would need to be studied to understand the compound’s bioavailability and overall pharmacokinetics.